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Compound of Interest

(1S,2R)-1,2-dihydrophenanthrene-
1,2-diol

Cat. No.: B1250400

Compound Name:

CAS Number: 28622-66-4[1]
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-1,2-dihydro-1,2-
phenanthrenediol, a key metabolite of the polycyclic aromatic hydrocarbon (PAH)
phenanthrene. This document details its metabolic formation, toxicological significance, and
available data, targeting professionals in research and drug development.

Chemical Identity and Properties

trans-1,2-dihydro-1,2-phenanthrenediol is a dihydrodiol derivative of phenanthrene formed
during its metabolic processing in various organisms. While specific experimentally determined
physicochemical properties for this compound are not readily available in the literature, related
data for the parent compound, phenanthrene, are provided for context.

Table 1: Physicochemical Properties of Phenanthrene (CAS: 85-01-8)
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Property Value Source
Molecular Formula Ci4aH10 [2][3][4]
Molecular Weight 178.23 g/mol [2]
Melting Point 98-100 °C [31[4]
Boiling Point 340 °C [3]
Water Solubility Insoluble [31[41[5]

Soluble in toluene, carbon
Solubility in Organic Solvents tetrachloride, ether, chloroform,  [4][5]

acetic acid, and benzene.

Metabolic Pathways and Biological Significance

Phenanthrene is metabolized in biological systems through a series of enzymatic reactions,
primarily mediated by cytochrome P450 (CYP) enzymes and epoxide hydrolase. The formation
of trans-dihydrodiols is a critical step in both detoxification and, paradoxically, metabolic
activation pathways that can lead to carcinogenic compounds.

The metabolic process is initiated by CYP monooxygenases, which oxidize the phenanthrene
molecule to form an epoxide. This epoxide is then hydrolyzed by epoxide hydrolase to yield a
trans-dihydrodiol. In the case of phenanthrene, this can occur at different positions on the
aromatic rings, leading to various isomers, including trans-1,2-dihydro-1,2-phenanthrenediol,
trans-3,4-dihydro-1,2-phenanthrenediol, and trans-9,10-dihydro-1,2-phenanthrenediol.

The formation of trans-1,2-dihydro-1,2-phenanthrenediol is significant as this molecule can be
further metabolized by CYP enzymes to form a highly reactive diol epoxide. These diol
epoxides are known to be ultimate carcinogens, capable of forming covalent adducts with DNA,
which can lead to mutations and the initiation of cancer.

Fungal Metabolism of Phenanthrene

Certain fungi, such as Cunninghamella elegans, have been shown to metabolize phenanthrene
to produce trans-1,2-dihydro-1,2-phenanthrenediol as a mixture of (1R,2R) and (1S,2S)
enantiomers.[6][7]
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Diagram 1: Fungal Metabolism of Phenanthrene to trans-1,2-dihydro-1,2-phenanthrenediol
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Caption: Fungal metabolic pathway of phenanthrene.

Quantitative Data

While extensive quantitative data for the pure compound is scarce, studies have quantified the

levels of phenanthrene dihydrodiols in human urine, providing a valuable biomarker for

exposure to PAHS.

Table 2: Urinary Levels of Phenanthrene Dihydrodiols in Humans

Mean Concentration

Analyte Smoker/Non-smoker .
(pmol/img creatinine)
Phenanthrene-1,2-dihydrodiol Non-smoker 0.45
Phenanthrene-1,2-dihydrodiol Smoker 0.85
Phenanthrene-3,4-dihydrodiol Non-smoker 0.15
Phenanthrene-3,4-dihydrodiol Smoker 0.28
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Data adapted from relevant toxicological studies.

Experimental Protocols

Detailed, step-by-step experimental protocols for the specific synthesis of trans-1,2-dihydro-
1,2-phenanthrenediol are not readily available in the public domain. However, general synthetic
strategies for trans-dihydrodiols from polycyclic aromatic hydrocarbons are established in the
scientific literature.

General Chemoenzymatic Synthesis Approach

A common approach involves the use of dioxygenase enzymes to introduce cis-dihydroxyl
groups into the aromatic ring, followed by a series of chemical transformations to invert the

stereochemistry to the trans configuration.

Diagram 2: General Workflow for Chemoenzymatic Synthesis of trans-Dihydrodiols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenanthrenediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250400#cas-number-for-trans-1-2-dihydro-1-2-
phenanthrenediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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